Cas no 2137596-43-9 (3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one
• CAS No: 2137596-43-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5958136
• PubChem ID: 165472136
• Update Time: 2025-06-25

3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one
• EN300-1112891
• 2137596-43-9

• Inchi： 1S/C11H18N2O/c1-4-11(2,3)8-13-7-5-6-9(12)10(13)14/h5-7H,4,8,12H2,1-3H3
• InChI Key： CFFCPMVSYVPZBD-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC(C)(C)CC)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one

3-Amino-1-(2,2-Dimethylbutyl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

3-Amino-1-(2,2-Dimethylbutyl)-1,2-Dihydropyridin-2-One is a structurally unique compound with the CAS number No. 2137596-43-9. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities and applications in pharmaceutical research. The molecule's structure is characterized by a dihydropyridine ring system with an amino group at position 3 and a bulky 2,2-dimethylbutyl substituent at position 1. These structural features contribute to its unique pharmacological properties and make it a subject of interest in both academic and industrial settings.

The dihydropyridine core of this compound is a fundamental scaffold in medicinal chemistry, often associated with calcium channel modulation. The amino group at position 3 introduces hydrogen bonding capabilities, which can enhance the compound's solubility and bioavailability. Meanwhile, the 2,2-dimethylbutyl group at position 1 adds steric bulk, potentially influencing the compound's selectivity and binding affinity to target proteins. Recent studies have highlighted the importance of such structural modifications in optimizing drug candidates for specific therapeutic targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and bioactivity of 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one with greater accuracy. For instance, molecular docking studies have revealed potential interactions between this compound and various enzyme active sites, suggesting its potential as a lead molecule in drug discovery programs. Additionally, high-throughput screening assays have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Experimental data from preclinical studies indicate that 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings align with the growing interest in dihydropyridine derivatives as anti-inflammatory agents due to their ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways.

Moreover, this compound has shown potential in the field of neuroprotection. Studies conducted on cellular models of neurodegenerative diseases suggest that it may protect against oxidative stress-induced neuronal damage by upregulating antioxidant enzymes such as glutathione peroxidase (GPx) and catalase (CAT). These observations underscore its potential as a therapeutic candidate for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one involves a multi-step process that typically begins with the preparation of the dihydropyridine ring system. Key steps include alkylation reactions to introduce the bulky substituent at position 1 and subsequent amino group introduction via reductive amination or similar methods. Recent optimizations in synthetic protocols have improved the overall yield and purity of this compound, making it more accessible for large-scale production.

In terms of pharmacokinetics, this compound demonstrates moderate absorption and distribution properties in preclinical models. Its bioavailability is influenced by factors such as hepatic first-pass metabolism and plasma protein binding. Ongoing research is focused on identifying strategies to enhance its pharmacokinetic profile through structural modifications or formulation innovations.

Despite its promising biological activities, further studies are required to fully elucidate the mechanism of action of 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one. Specifically, there is a need for more detailed investigations into its interactions with cellular targets and its effects on downstream signaling pathways. Additionally, safety assessments in animal models are essential to evaluate its potential toxicity profile before advancing to clinical trials.

In conclusion, 3-amino-1-(2,2-dimethylbutyl)-1,2-dihydropyridin-2-one represents a valuable addition to the arsenal of dihydropyridine derivatives being explored for therapeutic applications. Its unique structural features and promising biological activities make it a compelling candidate for further research and development in the fields of inflammation management and neuroprotection.